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Compound of Interest

Compound Name: 2-Methylindoline-d3

Cat. No.: B13446824 Get Quote

Essential Safety and Handling of 2-
Methylindoline-d3
For researchers, scientists, and drug development professionals, ensuring safe handling and

proper disposal of specialized chemical reagents like 2-Methylindoline-d3 is paramount. This

document provides immediate, essential safety protocols and logistical plans to foster a secure

laboratory environment.

Chemical Profile and Hazards

2-Methylindoline-d3 is a deuterated form of 2-Methylindoline. While specific data for the

deuterated compound is limited, the safety profile is based on its non-deuterated analogue and

general knowledge of aromatic amines. The primary hazards include skin, eye, and respiratory

irritation.[1][2] Ingestion of similar compounds can be harmful.[3]
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Hazard Classification Description

Acute Toxicity, Oral Category 4: Harmful if swallowed.[4]

Skin Corrosion/Irritation Causes skin irritation.[1]

Serious Eye Damage/Irritation Causes serious eye irritation.

Respiratory Irritation May cause respiratory irritation.

Special Hazards

Sensitivity to light and a strong, unpleasant odor

("stench") have been noted for similar

compounds. Deuterated compounds can

undergo Hydrogen-Deuterium (H-D) exchange

with protic solvents or atmospheric moisture.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure. The following table outlines the

required PPE for handling 2-Methylindoline-d3.
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Body Part Required PPE Standard/Specification

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

necessary for splash hazards.

European Standard EN 166 or

OSHA 29 CFR 1910.133.

Hands

Chemical-resistant gloves

(e.g., Nitrile rubber). It is

crucial to check the

breakthrough time and

suitability of the glove material

for aromatic amines.

Inspect gloves before use.

Body

Laboratory coat. For larger

quantities or tasks with a

higher risk of splashing,

chemical-resistant coveralls or

an apron should be worn.

Flame-retardant and antistatic

protective clothing may be

appropriate in certain

situations.

Respiratory

Generally not required under

normal use with adequate

ventilation. If vapors or

aerosols are generated, a

respirator is necessary.

Follow OSHA Respiratory

Protection Standard (29 CFR

1910.134).

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is essential for safety and to maintain the isotopic

purity of the compound.

1. Preparation and Engineering Controls:

Work within a certified chemical fume hood to ensure adequate ventilation.

Ensure that an eyewash station and safety shower are readily accessible.

To prevent H-D exchange, handle the compound under a dry, inert atmosphere (e.g.,

nitrogen or argon) and use anhydrous, deuterated solvents for any solutions.
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Protect the compound from light by using amber vials or wrapping containers in aluminum

foil.

2. Handling and Use:

Avoid direct contact with skin and eyes.

Do not breathe vapors or mists.

Prevent ingestion. Do not eat, drink, or smoke in the handling area.

Keep the container tightly closed when not in use.

For long-term storage, keep refrigerated in a dry place.

3. Emergency Procedures:

Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing.

Seek medical attention.

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Ingestion
Clean mouth with water. Do not induce vomiting.

Seek immediate medical assistance.

Spills

For small spills, absorb with an inert material

(e.g., sand, silica gel) and place in a suitable,

closed container for disposal. Treat spilled

materials and cleanup supplies as hazardous

waste.
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Disposal Plan
Proper disposal of 2-Methylindoline-d3 and its containers is crucial to prevent environmental

contamination.

Waste Categorization: All waste containing 2-Methylindoline-d3, including contaminated

consumables and cleanup materials, should be treated as hazardous chemical waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container that

is compatible with the chemical. The original container is often the best choice for waste

storage.

Disposal Route: Dispose of the hazardous waste through an approved waste disposal

program. Do not pour down the drain or mix with non-hazardous waste. Halogen-free

organic waste may have specific recycling or disposal streams.

Experimental Workflow Diagram
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Caption: Workflow for Safe Handling and Disposal of 2-Methylindoline-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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